Cas no 92855-65-7 (7-(benzyloxy)-1H-indole-3-carbaldehyde)

7-(Benzyloxy)-1H-indole-3-carbaldehyde is a versatile indole derivative featuring a benzyl-protected hydroxyl group at the 7-position and a formyl group at the 3-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The benzyloxy group enhances solubility and stability, while the reactive aldehyde functionality allows for further derivatization via condensation, reduction, or nucleophilic addition reactions. Its well-defined structure and high purity make it suitable for use in heterocyclic chemistry, medicinal chemistry research, and the development of indole-based scaffolds. The compound is typically handled under inert conditions to preserve its reactivity.
7-(benzyloxy)-1H-indole-3-carbaldehyde structure
92855-65-7 structure
Product Name:7-(benzyloxy)-1H-indole-3-carbaldehyde
CAS No:92855-65-7
MF:C16H13NO2
MW:251.279924154282
MDL:MFCD00055979
CID:61586
PubChem ID:260799
Update Time:2025-06-10

7-(benzyloxy)-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 7-Benzyloxyindole-3-carbaldehyde
    • 7-Benzyloxyindole-3-carboxaldehyde
    • 7-phenylmethoxy-1H-indole-3-carbaldehyde
    • 7-Benzyloxy-3-formylindole
    • 7-Benzyloxy-1H-indole-3-carbaldehyde
    • 7-(benzyloxy)-1h-indole-3-carbaldehyde
    • NSC92527
    • PubChem14131
    • RNARWQXZOKWYHY-UHFFFAOYSA-N
    • OR1680
    • SBB066715
    • AS06632
    • 7-(phenylmethoxy)indole-3-carbaldehyde
    • TRA008658
    • 7-(Phenylmethoxy)-1H-indole-3-carboxaldehyde (ACI)
    • Indole-3-carboxaldehyde, 7-(benzyloxy)- (7CI)
    • NSC 92527
    • SCHEMBL4932467
    • DTXSID60293830
    • CS-W008442
    • DS-0069
    • SY104007
    • AKOS005207172
    • 92855-65-7
    • B-1900
    • NSC-92527
    • 7-(Benzyloxy)indole-3-carbaldehyde
    • DB-012408
    • MFCD00055979
    • 7-benzyloxy-1H-indole-3-carboxaldehyde
    • EN300-316078
    • AC-9166
    • 7-(benzyloxy)-1H-indole-3-carbaldehyde
    • MDL: MFCD00055979
    • Inchi: 1S/C16H13NO2/c18-10-13-9-17-16-14(13)7-4-8-15(16)19-11-12-5-2-1-3-6-12/h1-10,17H,11H2
    • InChI Key: RNARWQXZOKWYHY-UHFFFAOYSA-N
    • SMILES: O=CC1C2C(=C(C=CC=2)OCC2C=CC=CC=2)NC=1

Computed Properties

  • Exact Mass: 251.09500
  • Monoisotopic Mass: 251.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 3
  • Topological Polar Surface Area: 42.1

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.267
  • Melting Point: 152-159 °C
  • Boiling Point: 474.2°C at 760 mmHg
  • Flash Point: 240.6±24.6 °C
  • Refractive Index: 1.697
  • PSA: 42.09000
  • LogP: 3.55940
  • Sensitiveness: Air Sensitive
  • Solubility: Insoluble in water

7-(benzyloxy)-1H-indole-3-carbaldehyde Security Information

7-(benzyloxy)-1H-indole-3-carbaldehyde Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-(benzyloxy)-1H-indole-3-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM103128-5g
7-Benzyloxyindole-3-carbaldehyde
92855-65-7 95+%
5g
$142 2021-08-06
Chemenu
CM103128-10g
7-Benzyloxyindole-3-carbaldehyde
92855-65-7 95+%
10g
$239 2021-08-06
Fluorochem
040946-250mg
7-Benzyloxy-3-formylindole
92855-65-7 97%
250mg
£14.00 2022-03-01
Fluorochem
040946-1g
7-Benzyloxy-3-formylindole
92855-65-7 97%
1g
£32.00 2022-03-01
Fluorochem
040946-5g
7-Benzyloxy-3-formylindole
92855-65-7 97%
5g
£122.00 2022-03-01
Fluorochem
040946-25g
7-Benzyloxy-3-formylindole
92855-65-7 97%
25g
£602.00 2022-03-01
AstaTech
59221-1/G
7-BENZYLOXY-3-FORMYLINDOLE
92855-65-7 95%
1g
$27 2023-09-16
AstaTech
59221-5/G
7-BENZYLOXY-3-FORMYLINDOLE
92855-65-7 95%
5g
$111 2023-09-16
AstaTech
59221-25/G
7-BENZYLOXY-3-FORMYLINDOLE
92855-65-7 95%
25/G
$499 2022-06-01
Chemenu
CM103128-5g
7-Benzyloxyindole-3-carbaldehyde
92855-65-7 95%+
5g
$*** 2023-05-29

7-(benzyloxy)-1H-indole-3-carbaldehyde Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  15 min, < -5 °C; 1 h, -10 - 0 °C
1.2 Solvents: Dimethylformamide ;  < 0 °C; 0 °C → rt; 1 h, rt; rt → 0 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ;  20 min, 0 - 5 °C; 30 min, reflux
Reference
Preparation and use of 3-substituted oxoindole as β3 agonists
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ;  2 h, 0 °C → rt
Reference
Structure-activity relationship study of novel necroptosis inhibitors
Teng, Xin; Degterev, Alexei; Jagtap, Prakash; Xing, Xuechao; Choi, Sungwoon; et al, Bioorganic & Medicinal Chemistry Letters, 2005, 15(22), 5039-5044

Production Method 3

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  10 - 20 °C
1.2 Solvents: Dimethylformamide ;  20 - 30 °C; 45 min, 35 °C; 35 °C → rt
1.3 Reagents: Sodium hydroxide Solvents: Water ;  pH 13, cooled; 1 min, heated
Reference
Carbamate Derivatives of Indolines as Cholinesterase Inhibitors and Antioxidants for the Treatment of Alzheimer's Disease
Yanovsky, Inessa; Finkin-Groner, Efrat; Zaikin, Andrey; Lerman, Lena; Shalom, Hila; et al, Journal of Medicinal Chemistry, 2012, 55(23), 10700-10715

Production Method 4

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: 1,2-Dichloroethane ;  25 - 30 °C; 22 h, 30 °C → 88 °C; 88 °C → rt
Reference
Process for preparation of 3-cyanoindole derivatives
, China, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ;  3 min, 0 °C
1.2 Solvents: Dimethylformamide ;  0 °C; 0 °C → rt; 4.5 h, rt; rt → 0 °C
1.3 Reagents: Potassium hydroxide Solvents: Water ;  0 °C; 0 °C → reflux; 5 min, reflux
Reference
Total Synthesis of (+)-Haplophytine
Ueda, Hirofumi; Satoh, Hitoshi; Matsumoto, Koji; Sugimoto, Kenji; Fukuyama, Tohru; et al, Angewandte Chemie, 2009, 48(41), 7600-7603

Production Method 6

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  15 min, < -5 °C; 1 h, -10 - 0 °C
1.2 Solvents: Dimethylformamide ;  < 0 °C; 0 °C → rt; 1 h, rt; rt → 0 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ;  20 min, 0 - 5 °C; 30 min, reflux; reflux → 10 °C; 20 min, 10 °C
Reference
Preparation of indolylethylaminopropanediol aryl ethers as β3 adrenergic agonists
, World Intellectual Property Organization, , ,

Production Method 7

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide
1.2 Solvents: Water
Reference
A scalable synthesis of (R)-3-(2-aminopropyl)-7-benzyloxyindole via resolution
Fujii, Akihito; Fujima, Yoshito; Harada, Hiroshi; Ikunaka, Masaya; Inoue, Toru; et al, Tetrahedron: Asymmetry, 2001, 12(23), 3235-3240

Production Method 8

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  10 - 20 °C; 45 min, 35 °C; 35 °C → rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  1 min, pH 13, reflux
Reference
Indole derivatives as cholinesterase inhibitors and their preparation, pharmaceutical compositions and use in the treatment of diseases
, World Intellectual Property Organization, , ,

Production Method 9

Reaction Conditions
1.1 Reagents: Pivalic acid ,  tert-Butyl peroxybenzoate Catalysts: Tetrabutylammonium iodide Solvents: Dimethyl sulfoxide ;  8 h, 80 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water
Reference
nBu4NI-catalyzed C3-formylation of indoles with N-methylaniline
Li, Lan-Tao; Huang, Juan; Li, Hong-Ying; Wen, Li-Juan; Wang, Peng; et al, Chemical Communications (Cambridge, 2012, 48(42), 5187-5189

Production Method 10

Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Phosphorus oxychloride Solvents: Dimethylformamide
Reference
Synthesis of indolyl-3-acetonitrile derivatives and their inhibitory effects on nitric oxide and PGE2 productions in LPS-induced RAW 264.7 cells
Kwon, Tae Hoon; Yoon, Ik Hwan; Shin, Ji-Sun; Lee, Young Hun; Kwon, Bong Jin; et al, Bioorganic & Medicinal Chemistry Letters, 2013, 23(9), 2571-2574

Production Method 11

Reaction Conditions
Reference
Preparation of 3,7-disubstituted indoles and their optically active compounds as intermediates for β3 adrenergic agonists
, Japan, , ,

Production Method 12

Reaction Conditions
Reference
Substituted naphthalene and indole compounds exhibiting selective leukotriene B4 antagonist activity
, United States, , ,

7-(benzyloxy)-1H-indole-3-carbaldehyde Raw materials

7-(benzyloxy)-1H-indole-3-carbaldehyde Preparation Products

Additional information on 7-(benzyloxy)-1H-indole-3-carbaldehyde

Professional Introduction to Compound with CAS No. 92855-65-7 and Product Name: 7-(benzyloxy)-1H-indole-3-carbaldehyde

7-(benzyloxy)-1H-indole-3-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 92855-65-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole derivatives, a class of molecules widely recognized for their diverse biological activities and potential applications in drug development. The structural features of 7-(benzyloxy)-1H-indole-3-carbaldehyde, particularly the presence of a benzyl ether group at the 7-position and an aldehyde functionality at the 3-position of the indole core, make it a versatile scaffold for further chemical modifications and biological investigations.

The benzyloxy substituent in the molecular structure contributes to the overall stability and solubility of the compound, which is crucial for its handling in laboratory settings and potential formulation into pharmaceutical products. Additionally, the aldehyde group serves as a reactive site for various chemical transformations, including condensation reactions, nucleophilic additions, and cross-coupling reactions, which are fundamental in synthetic organic chemistry. These properties make 7-(benzyloxy)-1H-indole-3-carbaldehyde a valuable intermediate in the synthesis of more complex molecules with tailored biological activities.

In recent years, indole derivatives have been extensively studied due to their broad spectrum of biological functions. These compounds have been reported to exhibit antimicrobial, anti-inflammatory, antioxidant, and anticancer properties. Among these, indole-based aldehydes have shown particular promise in oncology research. For instance, studies have demonstrated that certain indole aldehydes can inhibit the growth of tumor cells by targeting key signaling pathways involved in cell proliferation and survival. The aldehyde moiety in 7-(benzyloxy)-1H-indole-3-carbaldehyde is particularly interesting because it can be easily functionalized to generate novel derivatives with enhanced pharmacological profiles.

One of the most compelling aspects of 7-(benzyloxy)-1H-indole-3-carbaldehyde is its potential as a building block for drug discovery. Researchers have leveraged its structural features to develop new therapeutic agents targeting various diseases. For example, modifications at the benzyloxy group have been explored to improve metabolic stability and bioavailability, while alterations at the aldehyde position have been used to introduce specific pharmacophores that interact with biological targets. These strategies align with contemporary trends in medicinal chemistry aimed at designing molecules with optimized pharmacokinetic and pharmacodynamic properties.

The synthesis of 7-(benzyloxy)-1H-indole-3-carbaldehyde involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the indole core and introduce the desired functional groups. These synthetic approaches not only highlight the compound's complexity but also showcase the ingenuity of modern chemical synthesis in producing intricate molecular architectures.

Recent advancements in computational chemistry have further enhanced the understanding of 7-(benzyloxy)-1H-indole-3-carbaldehyde's reactivity and biological potential. Molecular modeling techniques have been used to predict how this compound interacts with biological targets such as enzymes and receptors. These predictions are invaluable for guiding experimental design and optimizing lead compounds for clinical development. Additionally, high-throughput screening methods have enabled researchers to rapidly assess the biological activity of numerous derivatives derived from 7-(benzyloxy)-1H-indole-3-carbaldehyde, accelerating the discovery process.

The pharmaceutical industry has taken notice of the promise that compounds like 7-(benzyloxy)-1H-indole-3-carbaldehyde hold for drug development. Several companies are actively exploring its potential as a starting material for novel therapeutics. Collaborative efforts between academic researchers and industry scientists are fostering innovation by combining expertise in organic synthesis, medicinal chemistry, and biochemistry. Such collaborations are essential for translating laboratory discoveries into tangible medical benefits.

Future research directions for 7-(benzyloxy)-1H-indole-3-carbaldehyde may include exploring its role in modulating immune responses and its potential applications in immunotherapy. The ability to fine-tune its structure could lead to compounds that enhance immune system function or suppress unwanted immune reactions, offering new treatments for autoimmune diseases and cancer immunotherapy.

In conclusion,7-(benzyloxy)-1H-indole-3-carbaldehyde (CAS No. 92855-65-7) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with its reactivity and biological relevance, make it a valuable asset for scientists working on drug discovery and development. As our understanding of its properties continues to grow, so too will its applications across various therapeutic areas.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd